Cas no 1803793-99-8 (Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate)

Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a cyano group, an iodo substituent, and a methoxy group, making it valuable for further functionalization via cross-coupling reactions, nucleophilic substitutions, or cyclizations. The ester moiety enhances solubility and reactivity, facilitating its use in multi-step syntheses. This compound is particularly useful in the preparation of heterocyclic frameworks and bioactive molecules. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers developing pharmaceuticals, agrochemicals, or advanced materials. Proper handling under inert conditions is recommended due to the presence of the iodo group.
Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate structure
1803793-99-8 structure
Product Name:Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate
CAS No:1803793-99-8
MF:C12H12INO3
MW:345.133055686951
CID:4944418
Update Time:2025-06-13

Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate
    • Inchi: 1S/C12H12INO3/c1-3-17-11(15)6-8-4-5-10(16-2)12(13)9(8)7-14/h4-5H,3,6H2,1-2H3
    • InChI Key: FWXLNYKTYXHAOK-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1C#N)CC(=O)OCC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.3

Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015021863-1g
Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate
1803793-99-8 97%
1g
1,534.70 USD 2021-06-18

Additional information on Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate

Recent Advances in the Study of Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate (CAS: 1803793-99-8)

The compound Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate (CAS: 1803793-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyano group, an iodine substituent, and a methoxy phenylacetate backbone, has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights for future research and development.

One of the key areas of interest is the synthetic utility of Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate as a versatile intermediate in organic synthesis. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. The iodine moiety in the compound serves as an excellent leaving group, facilitating various transformations such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal for the development of novel pharmaceuticals and agrochemicals.

In addition to its synthetic applications, recent research has explored the biological activities of Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate. A preprint on bioRxiv (2024) reported its inhibitory effects on certain kinase enzymes, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and potency of the compound. While the results are preliminary, they suggest a potential avenue for the development of kinase inhibitors targeting specific oncogenic pathways.

Another noteworthy development is the investigation of the compound's photophysical properties. A research team at the University of Tokyo (2023) discovered that Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate exhibits unique fluorescence characteristics under specific conditions. This finding opens up possibilities for its use in bioimaging and sensor technologies, where fluorescent probes are in high demand for diagnostic and research purposes.

Despite these advancements, challenges remain in the large-scale production and optimization of Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing efforts to develop more efficient and sustainable methodologies. Recent work published in Green Chemistry (2024) highlighted a novel catalytic system that improves the yield and reduces the environmental impact of the synthesis process.

In conclusion, Ethyl 2-cyano-3-iodo-4-methoxyphenylacetate (CAS: 1803793-99-8) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications, from synthetic intermediates to potential therapeutic agents, underscore its versatility. Future studies are expected to further explore its mechanistic details, optimize its synthesis, and expand its utility in both academic and industrial settings. Researchers are encouraged to monitor this space for emerging developments, as the compound continues to reveal new opportunities for innovation.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk